Cas no 56649-39-9 (Dierucoylphosphatidylcholine, DL-)

• Product Name: Dierucoylphosphatidylcholine, DL-
• CAS No: 56649-39-9
• MF: C₅₂H₁₀₀NO₈P
• MW: 898.326078414917
• CID: 945732
• PubChem ID: 11614905
• Update Time: 2024-03-01

Dierucoylphosphatidylcholine, DL- Chemical and Physical Properties

Names and Identifiers

• COATSOME MC-2121AL (DEPC)
• Coatsome Mc-2121Al
• DL-dierucoylphosphatidylcholine
• Dierucoylphosphatidylcholine, DL-
• Q27258982

• Inchi： 1S/C52H100NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-51(54)58-48-50(49-60-62(56,57)59-47-46-53(3,4)5)61-52(55)45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,50H,6-19,24-49H2,1-5H3/b22-20-,23-21-
• InChI Key： SDEURMLKLAEUAY-YEUCEMRASA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 897.71865615g/mol
• Monoisotopic Mass: 897.71865615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 62
• Rotatable Bond Count: 50
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 18.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines